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2-lodophenol (ortho-iodophenol) is an aromatic organic compound with the chemical formula
ICeH4OH.[1] It presents as a light cream to yellow crystalline solid that melts near room
temperature.[1][2] As a substituted phenol, the introduction of an iodine atom onto the benzene
ring significantly influences its chemical reactivity and physical properties compared to phenol
itself.[2] This compound is a valuable precursor and building block in various synthetic
applications, including the synthesis of pharmaceuticals, agrochemicals, and complex
heterocyclic structures like 2-phenylbenzofuran.[2][3][4] Its utility in organic synthesis,
particularly in coupling reactions where the iodine is substituted, makes a thorough
understanding of its solubility paramount for reaction design, purification, and formulation.[1][3]

This guide provides a detailed examination of the solubility of 2-iodophenol in various organic
solvents, grounded in the principles of intermolecular forces. It offers both a theoretical
framework and practical, field-proven methodologies for solubility determination, tailored for
researchers, chemists, and formulation scientists.

Physicochemical Properties of 2-lodophenol
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A molecule's solubility is intrinsically linked to its physical and chemical properties. The key
properties of 2-iodophenol are summarized below.

Property Value Source
Molecular Formula CeHsIO [31[5]
Molecular Weight 220.01 g/mol [3][6]

Light cream to yellow
Appearance ) ] [2][3]
crystalline solid/powder

Melting Point 37-43°C [31[7]
Boiling Point 186-187 °C (at 160 mmHg) 3171
Density ~1.947 g/mL at 25 °C [3][4]
pKa 8.51 (at 25 °C) [1][4]

The presence of a hydroxyl (-OH) group and a large, polarizable iodine atom on the benzene
ring makes 2-iodophenol a polar molecule capable of engaging in a variety of intermolecular
interactions, which are the primary determinants of its solubility.

The Theoretical Basis of Solubility: Intermolecular
Forces

The principle of "like dissolves like" is the cornerstone of predicting solubility.[8][9] This means
substances with similar polarities and intermolecular forces tend to be soluble in one another.
For 2-iodophenol, three primary forces are at play:

» Hydrogen Bonding: The hydroxyl group is the most significant feature, acting as both a
hydrogen bond donor (via the hydrogen atom) and a hydrogen bond acceptor (via the lone
pairs on the oxygen atom). This allows for strong interactions with polar protic solvents like
alcohols.[2][9]

» Dipole-Dipole Interactions: The electronegativity difference between oxygen, iodine, and
carbon atoms creates a permanent molecular dipole. This allows 2-iodophenol to interact
favorably with other polar molecules (both protic and aprotic).[9]
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o London Dispersion Forces: These temporary, induced dipoles exist in all molecules. The
large electron cloud of the iodine atom and the Tt-system of the benzene ring make 2-
iodophenol highly polarizable, leading to significant dispersion forces. These forces are
crucial for its interaction with non-polar and weakly polar solvents.[9]

The interplay of these forces dictates the solubility profile of 2-iodophenol across different
solvent classes.

Caption: Intermolecular interactions governing 2-iodophenol solubility.

Qualitative Solubility Profile

Based on its molecular structure, 2-iodophenol exhibits a predictable pattern of solubility.

» High Solubility: It is easily soluble in polar organic solvents such as ethanol and diethyl ether.
[3][10][11] This is due to the strong hydrogen bonding and dipole-dipole interactions between
the phenolic hydroxyl group and the solvent molecules.

» Moderate to Slight Solubility: In solvents of intermediate polarity, such as chloroform and
ethyl acetate, it is described as slightly soluble.[4] While these solvents can engage in
dipole-dipole interactions, they lack the strong hydrogen-bonding capability of alcohols.

e Low Solubility/Insolubility: 2-iodophenol is less soluble in non-polar solvents like hexane or
benzene.[2] In these cases, the energy required to break the solute-solute and solvent-
solvent interactions is not sufficiently compensated by the weak London dispersion forces
formed between the solute and solvent.

o Aqueous Solubility: It is slightly soluble in water.[3][4][10] The polar hydroxyl group allows for
some interaction with water, but the large, non-polar iodinated benzene ring is hydrophobic,
limiting overall solubility.[12] However, its solubility in aqueous solutions is highly pH-
dependent. In basic solutions (pH > pKa of 8.51), it deprotonates to form the 2-
iodophenoxide ion, which is significantly more soluble due to ion-dipole interactions.[2][4]

Experimental Protocol: Equilibrium Solubility
Determination
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To obtain precise, quantitative solubility data, the equilibrium shake-flask method is a robust
and widely accepted standard.[13][14] This protocol is a self-validating system, ensuring that
true thermodynamic equilibrium is achieved.

Objective: To determine the saturation concentration of 2-iodophenol in a selected organic
solvent at a controlled temperature (e.g., 25 °C).

Materials:

o High-purity 2-iodophenol (=98%)

e Analytical grade organic solvent

o Temperature-controlled orbital shaker or water bath
 Scintillation vials or sealed flasks

e Analytical balance (x0.1 mg)

o Calibrated pipettes and volumetric flasks

e Syringe filters (e.g., 0.22 um PTFE for organic solvents)
o UV-Vis Spectrophotometer or HPLC system with a validated analytical method
Methodology:

e Preparation of Standard Curve (Self-Validation Step 1):

o Prepare a series of standard solutions of 2-iodophenol of known concentrations in the
chosen solvent.

o Measure the absorbance (UV-Vis) or peak area (HPLC) for each standard.

o Plot a calibration curve of absorbance/peak area versus concentration. The linearity of this
curve (R2 > 0.999) validates the analytical method's accuracy within the tested range.

e Sample Preparation:
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o Add an excess amount of solid 2-iodophenol to a vial. The key is to ensure a solid phase
remains after equilibrium is reached, confirming saturation. A general starting point is to
add ~50-100 mg of solute to 5 mL of solvent.

o Seal the vials tightly to prevent solvent evaporation.

o Equilibration (Core of the Experiment):

o Place the vials in the temperature-controlled shaker set to the desired temperature (e.g.,
25.0 £ 0.5 °C).

o Agitate the samples at a constant speed. The agitation ensures maximum contact
between the solute and solvent, accelerating the path to equilibrium.

o Causality Check: Equilibrium is a state where the rate of dissolution equals the rate of
precipitation. To ensure this state is reached, a time-point study is critical. Samples should
be taken at various intervals (e.g., 12, 24, 48, and 72 hours).

o Sampling and Analysis:

o

After the designated time, stop agitation and allow the vials to stand undisturbed in the
temperature bath for at least 2-4 hours for the excess solid to settle.

o Carefully withdraw an aliquot of the clear supernatant using a pipette.

o Immediately filter the aliquot through a syringe filter into a clean vial. This step is crucial to
remove any undissolved microcrystals that would falsely elevate the measured
concentration.

o Quantitatively dilute the filtered sample with the solvent to bring its concentration into the
linear range of the previously established calibration curve.

o Analyze the diluted sample using the validated UV-Vis or HPLC method.
» Data Interpretation and Validation (Self-Validation Step 2):

o Calculate the concentration of 2-iodophenol in the original saturated solution using the
dilution factor.
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o Plot the measured solubility versus time. The system is considered at equilibrium when the
concentration values from consecutive time points (e.g., 48 and 72 hours) are statistically
identical, forming a plateau. This validates that the measured value is the true equilibrium

solubility.
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Caption: Workflow for Equilibrium Solubility Determination.
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Conclusion

2-lodophenol is a polar molecule whose solubility is primarily dictated by its ability to
participate in hydrogen bonding and dipole-dipole interactions. It is highly soluble in polar protic
and aprotic organic solvents, slightly soluble in water and less polar solvents, and poorly
soluble in non-polar hydrocarbons. The weak acidity of its phenolic proton makes its aqueous
solubility highly dependent on pH. For drug development and chemical synthesis, where
precise concentrations are required, a quantitative understanding obtained through rigorous
experimental methods like the shake-flask protocol is indispensable. This guide provides the
foundational knowledge and practical framework for researchers to confidently handle and
utilize 2-iodophenol in their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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